![molecular formula C13H18N2O4 B6239691 tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate CAS No. 180079-58-7](/img/no-structure.png)
tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate
Overview
Description
Tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate (NBTE) is an organic compound belonging to the class of carbamates. It is a white, odorless, crystalline solid with a melting point of 139-140°C. NBTE has a variety of uses in organic synthesis, as a reagent in organic reactions, and in scientific research.
Mechanism of Action
Tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate is an inhibitor of serine proteases, and its mechanism of action involves the binding of the carbamate group to the active site of the enzyme, thus preventing the enzyme from catalyzing its substrate. This binding is reversible and can be disrupted by the addition of a base, such as sodium hydroxide, which will break the bond between this compound and the enzyme.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer effects, as well as to inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is readily available commercially. Additionally, it is a relatively stable compound, and it is soluble in organic solvents, making it easy to work with. However, this compound can be toxic in high concentrations and should be handled with care.
Future Directions
Future research on tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate could focus on the development of new synthetic methods for the preparation of this compound and its derivatives, as well as on the development of new applications for this compound in scientific research. Additionally, further studies could be conducted to examine the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, additional research could be conducted to explore the mechanism of action of this compound and to develop inhibitors that are more potent and specific.
Synthesis Methods
Tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate can be synthesized from the reaction of tert-butyl isocyanate and 3-nitrophenylethyl bromide in an acidic medium. The reaction proceeds in two steps, with the first step being the formation of the intermediate tert-butyl isocyano-3-nitrophenylethyl bromide, followed by the second step, which involves the displacement of the bromide ion by the carbamate group.
Scientific Research Applications
Tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate is used in a variety of scientific research applications, including enzyme inhibition, protein-protein interactions, and drug delivery. It is also used as a reagent to modify proteins, peptides, and other biological molecules. Additionally, this compound has been used in the synthesis of various chemical compounds, such as dyes and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(3-nitrophenyl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 3-nitrophenylethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "3-nitrophenylethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a dry solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the solution and stir for 10-15 minutes to activate the coupling agent.", "Step 3: Add 3-nitrophenylethylamine to the reaction mixture and stir for 12-24 hours at room temperature.", "Step 4: Purify the product by column chromatography using a suitable solvent system such as hexane/ethyl acetate.", "Step 5: Characterize the product using spectroscopic techniques such as NMR and mass spectrometry." ] } | |
CAS RN |
180079-58-7 |
Molecular Formula |
C13H18N2O4 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
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